5-Hydroxy-2-[1-methyl-1-[[benzylcarbamoyl]amino]ethyl]-6-methoxypyrimidine-4-carboxylic Acid Methyl Ester-d3

• IUPAC Name: methyl 5-hydroxy-2-[2-(phenylmethoxycarbonylamino)propan-2-yl]-6-(trideuteriomethoxy)pyrimidine-4-carboxylate
• InChI: InChI=1S/C18H21N3O6/c1-18(2,21-17(24)27-10-11-8-6-5-7-9-11)16-19-12(15(23)26-4)13(22)14(20-16)25-3/h5-9,22H,10H2,1-4H3,(H,21,24)/i3D3
• InChI Key: FCCMQMXYACFBJQ-HPRDVNIFSA-N
• Canonical SMILES: CC(C)(C1=NC(=C(C(=N1)OC)O)C(=O)OC)NC(=O)OCC2=CC=CC=C2
• Isomeric SMILES: [2H]C([2H])([2H])OC1=NC(=NC(=C1O)C(=O)OC)C(C)(C)NC(=O)OCC2=CC=CC=C2
• Molecular Formula: C18H21N3O6
• DSSTOX Substance ID: DTXSID30675947
• Molecular Weight: 378.4 g/mol
• CAS RN: 1185032-53-4

Description

This compound is an intermediate in the preparation of HIV-integrase inhibitors. It has a molecular weight of 361.35 and a molecular formula of C17H19N3O6.

Molecular Structure Analysis

The molecular structure of this compound is complex, with a molecular formula of C17H19N3O6. It contains a pyrimidine ring, which is a six-membered ring with two nitrogen atoms and four carbon atoms. The pyrimidine ring is substituted with various functional groups, including a hydroxy group, a methoxy group, and a carboxylic acid methyl ester group.

Scientific Research Applications

Synthesis and Derivative Formation

• Novel Synthesis Methods : A study by Santilli, Kim, and Wanser (1971) describes a novel method for preparing esters and amides of thieno[2,3-d]pyrimidine-6-carboxylic acids, which is relevant for understanding the synthesis pathways of compounds like 5-Hydroxy-2-[1-methyl-1-[[benzylcarbamoyl]amino]ethyl]-6-methoxypyrimidine-4-carboxylic Acid Methyl Ester-d3 (Santilli, Kim, & Wanser, 1971).

• Derivative Formation and Modifications : Kim and Santilli (1969) worked on the preparation of derivatives like 5-hydroxy-2-phenyl-7H-pyrrolo[2,3-d]pyrimidine-6-carboxylic acid, ethyl ester. These findings are instrumental in understanding the chemical behavior and potential modifications of similar compounds (Kim & Santilli, 1969).

• Efficient Synthesis Techniques : Hirokawa, Horikawa, and Kato (2000) described an efficient synthesis method for a related compound, 5-bromo-2-methoxy-6-methylaminopyridine-3-carboxylic acid. Their approach could offer insights into the efficient synthesis of complex pyrimidine derivatives (Hirokawa, Horikawa, & Kato, 2000).

Molecular Structure and Conformation

• Conformational Analysis : Nagarajaiah and Begum (2014) conducted a study on thiazolo[3, 2-a]pyrimidines, analyzing their structural modifications and conformational features. This research provides valuable insights into the molecular structure and conformational dynamics of related pyrimidine derivatives (Nagarajaiah & Begum, 2014).

• Structural Modifications and Aggregation : Riess et al. (1998) evaluated the protecting groups for 3-hydroxyisoxazoles, which could be relevant for understanding the structural modifications leading to changes in the supramolecular aggregation of similar compounds like 5-Hydroxy-2-[1-methyl-1-[[benzylcarbamoyl]amino]ethyl]-6-methoxypyrimidine-4-carboxylic Acid Methyl Ester-d3 (Riess et al., 1998).

Potential Applications in Drug Synthesis and Molecular Studies

• Drug Synthesis and Molecular Interaction : Studies like those conducted by Egawa et al. (1984) on pyridonecarboxylic acids and their antibacterial activity can provide insights into the potential applications of 5-Hydroxy-2-[1-methyl-1-[[benzylcarbamoyl]amino]ethyl]-6-methoxypyrimidine-4-carboxylic Acid Methyl Ester-d3 in drug synthesis and understanding molecular interactions (Egawa et al., 1984).

Mechanism of Action

As an intermediate in the preparation of HIV-integrase inhibitors, this compound likely contributes to the mechanism of action of these inhibitors. HIV-integrase inhibitors work by blocking the action of integrase, an enzyme that HIV uses to insert its viral DNA into the DNA of the host cell.